BE“GHE Foundational & Exploratory

Check Availability & Pricing

Erucyl Methane Sulfonate: A Technical Overview

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |
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CAS Number: 102542-59-6
Prepared for: Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the publicly available technical information on erucyl
methane sulfonate. Notably, there is a significant lack of published research on the specific
biological activity, mechanism of action, and experimental protocols for this long-chain alkyl
methanesulfonate. The information provided should be used as a foundational reference,
recognizing that the biological effects of this compound have not been extensively studied or
reported in peer-reviewed literature.

Introduction

Erucyl methane sulfonate (CAS 102542-59-6) is the ester of erucyl alcohol and
methanesulfonic acid. It belongs to the class of long-chain alkyl methanesulfonates. While
short-chain alkyl methanesulfonates, such as ethyl methanesulfonate (EMS) and methyl
methanesulfonate (MMS), are well-documented as potent alkylating agents with established
mutagenic and carcinogenic properties, the biological profile of long-chain counterparts like
erucyl methane sulfonate is not well-defined in publicly accessible scientific literature.[1][2][3]
Long-chain alkyl sulfonates have been noted for their use in the analysis of water-soluble
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vitamins, suggesting a different range of applications compared to their short-chain, genotoxic
relatives.[1]

This guide provides a summary of the available physicochemical data, a general synthesis
protocol for alkyl methanesulfonates, and information on its constituent parts, erucyl alcohol
and methanesulfonic acid.

Physicochemical Properties

The fundamental physicochemical properties of erucyl methane sulfonate are summarized in
the table below. This data is compiled from various chemical supplier databases.

Property Value Reference
CAS Number 102542-59-6 [4]
Molecular Formula C23H4603S [4]
Molecular Weight 402.68 g/mol [4]

Methanesulfonic acid, 13-

docosenyl ester; (Z/E) Erucyl

Synonyms i
Methane Sulfonate; cis-13-
Docosenyl Methanesulfonate
Not specified (likely a waxy

Appearance solid or viscous liquid at room
temperature)

) Typically >95% as offered by

Purity ) i
commercial suppliers

Storage Temperature -20°C

Synthesis of Alkyl Methanesulfonates: A General
Protocol

While a specific, detailed experimental protocol for the synthesis of erucyl methane sulfonate
is not available in the cited literature, a general method for the preparation of alkyl
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methanesulfonates can be derived from patent literature.[5] The reaction typically involves the
esterification of an alcohol with methanesulfonyl chloride in the presence of a tertiary amine
base.

Reaction Scheme:
R-OH + CH3S02CI --(Tertiary Amine)--> R-O-SO2CH3 + Tertiary Amine-HCI

Where R represents the alkyl group (in this case, the erucyl group).

Experimental Workflow

The following diagram illustrates a general workflow for the synthesis of an alkyl
methanesulfonate.
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General Synthesis Workflow for Alkyl Methanesulfonates
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Caption: General workflow for the synthesis of alkyl methanesulfonates.
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Biological Context and Related Compounds
Erucyl Alcohol (cis-13-Docosen-1-ol)

Erucyl alcohol is the fatty alcohol precursor to erucyl methane sulfonate.[6] It is a long-chain,
monounsaturated primary alcohol.[7] Unlike its methanesulfonate ester, erucyl alcohol has
documented applications. It is used in the cosmetics industry as an emollient in skin care
products.[8] Additionally, it has applications as a flavoring agent and has been a subject of
biochemical research, particularly in the context of lipid metabolism.[8][9] Santa Cruz
Biotechnology notes its utility in proteomics research.[10]

Alkyl Methanesulfonates: A Divided Class

The biological activity of alkyl methanesulfonates is highly dependent on the length of the alkyl
chain.

o Short-Chain Alkyl Methanesulfonates (e.g., MMS, EMS): These are well-established DNA
alkylating agents.[1] They can transfer their methyl or ethyl groups to nucleophilic sites on
DNA bases, leading to mutations and chromosomal damage.[2][3] This genotoxicity is the
basis for their carcinogenic properties.

e Long-Chain Alkyl Methanesulfonates: There is a lack of specific biological data for long-chain
variants like erucyl methane sulfonate. Their increased lipophilicity and steric bulk likely
alter their interaction with biological macromolecules compared to their short-chain
counterparts. One noted application is in the separation of water-soluble basic analytes.[1]

Signaling Pathways and Mechanism of Action

There is no published scientific literature detailing any specific signaling pathways modulated
by erucyl methane sulfonate. Due to the absence of research on its biological effects, its
mechanism of action remains uncharacterized.

Conclusion

Erucyl methane sulfonate is a long-chain alkyl methanesulfonate for which detailed biological
data is not publicly available. While its physicochemical properties are known and a general
synthesis method can be inferred, its effects on biological systems, including any potential
interactions with signaling pathways or utility in drug development, remain uninvestigated in the
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scientific literature. Researchers interested in this compound should consider its properties in
the context of other long-chain lipids and differentiate its potential activities from the well-
understood genotoxicity of short-chain alkyl methanesulfonates. Any investigation into its
biological effects would represent a novel area of research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b15548732?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15548732?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

